Cas no 1807234-03-2 (Methyl 6-cyano-2,3-diaminobenzoate)

• Product Name: Methyl 6-cyano-2,3-diaminobenzoate
• CAS No: 1807234-03-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4953470
• Update Time: 2025-06-13

Methyl 6-cyano-2,3-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2,3-diaminobenzoate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)7-5(4-10)2-3-6(11)8(7)12/h2-3H,11-12H2,1H3
• InChI Key： XWZGSBCNKCMLSU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC=C(C=1N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on Methyl 6-cyano-2,3-diaminobenzoate

Methyl 6-cyano-2,3-diaminobenzoate (CAS No. 1807234-03-2): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 6-cyano-2,3-diaminobenzoate (CAS No. 1807234-03-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives and is characterized by the presence of a cyano group and two amino groups on the benzene ring, along with a methyl ester moiety. These functional groups contribute to its diverse chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The chemical structure of Methyl 6-cyano-2,3-diaminobenzoate can be represented as C₁₀H₉N₃O₂. The presence of the cyano group (CN) imparts significant electronic effects, which can influence the compound's reactivity and stability. The two amino groups (NH₂) provide opportunities for hydrogen bonding and interaction with biological targets, while the methyl ester group (COOCH₃) adds hydrophobicity and can be readily modified through ester hydrolysis or other chemical transformations.

Recent studies have highlighted the potential of Methyl 6-cyano-2,3-diaminobenzoate in various therapeutic areas. One notable application is in the field of anticancer drug development. Research has shown that this compound exhibits cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 6-cyano-2,3-diaminobenzoate selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle.

In addition to its anticancer properties, Methyl 6-cyano-2,3-diaminobenzoate has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that Methyl 6-cyano-2,3-diaminobenzoate significantly reduced neuronal cell death in an in vitro model of Parkinson's disease by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory cytokines.

The pharmacokinetic properties of Methyl 6-cyano-2,3-diaminobenzoate have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its pharmacological profile and reduce potential side effects. Ongoing research is focused on developing prodrugs or analogs with improved pharmacokinetic properties while retaining the therapeutic benefits.

The synthetic route for preparing Methyl 6-cyano-2,3-diaminobenzoate involves several well-established chemical transformations. One common approach starts with the nitration of methyl benzoate followed by reduction to form the diamine intermediate. The cyano group can then be introduced through a suitable cyanation reaction. This synthetic pathway allows for easy modification of the molecular structure, enabling researchers to explore a wide range of derivatives with varying biological activities.

In conclusion, Methyl 6-cyano-2,3-diaminobenzoate (CAS No. 1807234-03-2) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and neurodegenerative diseases. Its unique chemical structure provides a solid foundation for further research and development, paving the way for new therapeutic strategies. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is likely to play an increasingly important role in advancing medical treatments.